Cas no 75318-83-1 (5-(4-methoxy-2-methylphenyl)-3-(3-methoxyphenyl)-1H-1,2,4-triazole)

• Product Name: 5-(4-methoxy-2-methylphenyl)-3-(3-methoxyphenyl)-1H-1,2,4-triazole
• CAS No: 75318-83-1
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 1773333
• PubChem ID: 173409
• Update Time: 2025-04-21

5-(4-methoxy-2-methylphenyl)-3-(3-methoxyphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-2-methylphenyl)-3-(3-methoxyphenyl)-1H-1,2,4-triazole
• 3-(4-Methoxy-o-tolyl)-5-(3-methoxyphenyl)-1H-1,2,4-triazole
• SCHEMBL10476798
• 3-(4-Methoxy-2-methylphenyl)-5-(3-methoxyphenyl)-1H-1,2,4-triazole
• 75318-83-1
• 1H-1,2,4-Triazole, 3-(4-methoxy-2-methylphenyl)-5-(3-methoxyphenyl)-
• 3-(4-Methoxy-o-tolyl)-5-(m-methoxyphenyl)-s-triazole
• DTXSID90996766
• BRN 5594598
• 3-(4-Methoxy-2-methylphenyl)-5-(m-methoxyphenyl)-s-triazole
• s-Triazole, 3-(4-methoxy-o-tolyl)-5-(m-methoxyphenyl)-
• CHEMBL428517

• Inchi： 1S/C17H17N3O2/c1-11-9-14(22-3)7-8-15(11)17-18-16(19-20-17)12-5-4-6-13(10-12)21-2/h4-10H,1-3H3,(H,18,19,20)
• InChI Key： KBSQCMLMRNIQOF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2=NC(C3C=CC=C(C=3)OC)=NN2)=C(C)C=1

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60Ų